N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide
• InChI: InChI=1S/C19H21N3O2/c1-3-14-12-20-9-8-17(14)19(24)21-16-6-7-18-15(11-16)5-4-10-22(18)13(2)23/h6-9,11-12H,3-5,10H2,1-2H3,(H,21,24)
• InChI Key: XFLYWOIZSOKGRX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CN=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide, also known as EAPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. EAPB is a member of the quinoline family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide's mechanism of action involves its interaction with the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of a variety of cellular processes. This compound has been shown to modulate the activity of the sigma-1 receptor, which can lead to changes in cellular signaling and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can have implications for the treatment of depression and anxiety. It has also been shown to have neuroprotective effects, which can be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized, and it has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this protein. However, there are also limitations to its use in lab experiments. This compound has a relatively short half-life, which can make it difficult to study its effects over longer periods of time. Additionally, its effects on other proteins and cellular processes are not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide. One area of interest is the development of new compounds that are more selective for the sigma-1 receptor, which could lead to more targeted treatments for neurological disorders. Additionally, further research is needed to understand the long-term effects of this compound on cellular processes and to identify potential side effects of its use. Finally, this compound could be used as a tool for studying the function of the sigma-1 receptor in a variety of cellular processes, which could lead to a better understanding of the role of this protein in health and disease.

Synthesis Methods

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide can be synthesized through a multi-step process involving the reaction of 2-ethylpyridine-4-carboxylic acid with acetic anhydride, followed by reduction with sodium borohydride and subsequent reaction with 6-chloro-3,4-dihydro-2H-quinoline. The final product is obtained through acetylation with acetic anhydride.

Scientific Research Applications

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-ethylpyridine-4-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, a protein that is involved in a variety of cellular processes, including calcium signaling, cell survival, and neurotransmitter release. This compound has been shown to modulate the activity of the sigma-1 receptor, which has implications for the treatment of a variety of neurological disorders, including depression, anxiety, and Alzheimer's disease.